Cas no 16183-28-1 (Benzenemethanamine, N-butyl-4-(diethylamino)-)

• Product Name: Benzenemethanamine, N-butyl-4-(diethylamino)-
• CAS No: 16183-28-1
• MF: C₁₅H₂₆N₂
• MW: 234.380343914032
• MDL: MFCD00444225
• CID: 1341606
• PubChem ID: 408674
• Update Time: 2025-07-28

Benzenemethanamine, N-butyl-4-(diethylamino)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, N-butyl-4-(diethylamino)-
• MFCD00444225
• 4-(butylaminomethyl)-N,N-diethylaniline
• AKOS002617878
• 4-(butylaminomethyl)-N,N-diethyl-aniline
• 16183-28-1
• starbld0021462
• SCHEMBL11529878
• 4-((Butylamino)methyl)-N,N-diethylaniline
• 5468-68-8
• 4-[(Butylamino)methyl]-N,N-diethylaniline

• MDL： MFCD00444225
• Inchi： 1S/C15H26N2/c1-4-7-12-16-13-14-8-10-15(11-9-14)17(5-2)6-3/h8-11,16H,4-7,12-13H2,1-3H3
• InChI Key： NVUUVZRJYNYVSZ-UHFFFAOYSA-N
• SMILES： N(CC)(CC)C1C=CC(=CC=1)CNCCCC

Computed Properties

• Exact Mass: 234.20978
• Monoisotopic Mass: 234.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• PSA: 15.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Benzenemethanamine, N-butyl-4-(diethylamino)-

Recent Advances in the Study of Benzenemethanamine, N-butyl-4-(diethylamino)- (CAS: 16183-28-1) and Its Applications in Chemical Biology and Medicine

Benzenemethanamine, N-butyl-4-(diethylamino)- (CAS: 16183-28-1) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its pharmacological activities, synthetic pathways, and mechanisms of action, which are critical for the development of novel drugs and biochemical tools. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its relevance in contemporary research.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of Benzenemethanamine derivatives, including N-butyl-4-(diethylamino)-, to enhance their bioavailability and target specificity. The researchers employed a combination of computational modeling and high-throughput screening to identify key structural modifications that improve binding affinity to neurotransmitter receptors. These findings suggest potential applications in the treatment of neurological disorders such as Alzheimer's disease and depression.

In another investigation, the compound's role as a precursor in the synthesis of more complex bioactive molecules was examined. The study, featured in Organic & Biomolecular Chemistry, demonstrated that Benzenemethanamine, N-butyl-4-(diethylamino)- serves as a versatile intermediate in the construction of heterocyclic compounds with antimicrobial properties. This research underscores the compound's utility in addressing the growing challenge of antibiotic resistance.

Furthermore, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported on the compound's interaction with specific enzyme targets involved in cancer cell proliferation. The researchers utilized X-ray crystallography and kinetic assays to characterize the binding mode and inhibitory effects of Benzenemethanamine, N-butyl-4-(diethylamino)- on these enzymes. Their results indicate promising avenues for the development of targeted cancer therapies.

In summary, recent research on Benzenemethanamine, N-butyl-4-(diethylamino)- (CAS: 16183-28-1) highlights its multifaceted applications in drug discovery and chemical biology. The compound's structural versatility and biological activity make it a valuable subject for ongoing and future studies. Continued exploration of its properties and derivatives is expected to yield significant advancements in therapeutic development and biochemical research.